Cas no 1190392-13-2 (Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate)
1190392-13-2 structure
Product Name:Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
CAS No:1190392-13-2
MF:C9H12N2O3
MW:196.203182220459
CID:2191974
Update Time:2023-08-07
Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(4-methyl-6-oxopyridazin-1(6h)-yl)acetate
- NGESDDWSALECBS-UHFFFAOYSA-N
- ethyl[4-methyl-6-oxopyridazin-1(6h)-yl]acetate
- ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
- Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
-
- Inchi: 1S/C9H12N2O3/c1-3-14-9(13)6-11-8(12)4-7(2)5-10-11/h4-5H,3,6H2,1-2H3
- InChI Key: NGESDDWSALECBS-UHFFFAOYSA-N
- SMILES: O(CC)C(CN1C(C=C(C)C=N1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 307
- Topological Polar Surface Area: 59
Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
1190392-13-2 (Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk